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Compound of Interest

Compound Name: GNE-7915

Cat. No.: B612097

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of a GNE-7915 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent. GNE-7915 is a
potent, selective, and brain-penetrable inhibitor of Leucine-rich repeat kinase 2 (LRRK2) and is
a critical tool for research into Parkinson's disease and other neurodegenerative disorders.[1]

[2][3][4]

Introduction to GNE-7915

GNE-7915 is a small molecule inhibitor targeting the kinase activity of LRRK2.[1][2][3]
Mutations in the LRRK2 gene are a significant genetic cause of Parkinson's disease, and
inhibiting its kinase activity is a primary therapeutic strategy.[5][6] GNE-7915 serves as a vital
research compound for studying LRRK2-mediated signaling pathways and for the preclinical
evaluation of LRRK2 inhibition.[4][7] Accurate and consistent preparation of stock solutions is
fundamental to ensuring reproducible experimental outcomes.

Physicochemical Properties of GNE-7915

The following table summarizes the key physicochemical properties of GNE-7915.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b612097?utm_src=pdf-interest
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.selleckchem.com/products/gne-7915.html
https://www.medkoo.com/products/4944
https://www.researchgate.net/publication/236976425_The_development_of_CNS-active_LRRK2_inhibitors_using_property-directed_optimisation
https://pubmed.ncbi.nlm.nih.gov/22985112/
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.selleckchem.com/products/gne-7915.html
https://www.medkoo.com/products/4944
https://www.researchgate.net/publication/236976425_The_development_of_CNS-active_LRRK2_inhibitors_using_property-directed_optimisation
https://www.dovepress.com/lrrk2-inhibitors-and-their-potential-in-the-treatment-of-parkinsonrsqu-peer-reviewed-fulltext-article-CPAA
https://pmc.ncbi.nlm.nih.gov/articles/PMC4880697/
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22985112/
https://www.apexbt.com/gne-7915.html
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C19H21F4Ns03 [1]8]
Molecular Weight 443.40 g/mol (1112171181
Appearance Crystalline solid / Solid powder  [2][8]

CAS Number 1351761-44-8 [1][2][8]
Solubility in DMSO =22 mg/mL (approx. 50 mM) [11[7]
Solubility in Water Insoluble [1107]
Solubility in Ethanol Insoluble [1][8]

Note: Solubility in DMSO can vary between suppliers, with some reporting values as high as
105 mg/mL.[9] It is recommended to consult the manufacturer's certificate of analysis. Using
fresh, anhydrous DMSO is crucial as absorbed moisture can reduce solubility.[1]

GNE-7915 Signaling Pathway Inhibition

GNE-7915 acts by competitively binding to the ATP-binding site of the LRRK2 kinase domain,
thereby inhibiting its phosphotransferase activity.[3][10] This prevents the autophosphorylation
of LRRK2 and the phosphorylation of its downstream substrates, such as Rab GTPases, which
are involved in vesicular trafficking.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.selleckchem.com/products/gne-7915.html
https://www.caymanchem.com/product/16252/gne-7915
https://www.selleckchem.com/products/gne-7915.html
https://www.medkoo.com/products/4944
https://www.apexbt.com/gne-7915.html
https://www.caymanchem.com/product/16252/gne-7915
https://www.medkoo.com/products/4944
https://www.caymanchem.com/product/16252/gne-7915
https://www.selleckchem.com/products/gne-7915.html
https://www.medkoo.com/products/4944
https://www.caymanchem.com/product/16252/gne-7915
https://www.selleckchem.com/products/gne-7915.html
https://www.apexbt.com/gne-7915.html
https://www.selleckchem.com/products/gne-7915.html
https://www.apexbt.com/gne-7915.html
https://www.selleckchem.com/products/gne-7915.html
https://www.caymanchem.com/product/16252/gne-7915
https://www.ambeed.cn/product-details/specification/A210153
https://www.selleckchem.com/products/gne-7915.html
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.benchchem.com/product/b612097?utm_src=pdf-body
https://www.researchgate.net/publication/236976425_The_development_of_CNS-active_LRRK2_inhibitors_using_property-directed_optimisation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10805800/
https://www.dovepress.com/lrrk2-inhibitors-and-their-potential-in-the-treatment-of-parkinsonrsqu-peer-reviewed-fulltext-article-CPAA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

ATP

Rab Protein
(Substrate)

LRRK2 Kinase Activity

Phosphorylation Phosphorylated
Rab Protein

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of GNE-7915 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612097#how-to-prepare-gne-7915-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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